1-{5-[3-(tert-butyl)-1,2,4-oxadiazol-5-yl]-2-pyridyl}-N~4~-(4-fluorobenzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-[(4-fluorophenyl)methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C22H21FN6O2/c1-22(2,3)21-27-20(31-28-21)15-6-9-18(24-11-15)29-12-17(26-13-29)19(30)25-10-14-4-7-16(23)8-5-14/h4-9,11-13H,10H2,1-3H3,(H,25,30)
• InChI Key: ONVRRPZMLNSBMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=N1)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C22H21FN6O2
• Molecular Weight: 420.4 g/mol

Description

1-{5-[3-(tert-butyl)-1,2,4-oxadiazol-5-yl]-2-pyridyl}-N~4~-(4-fluorobenzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C22H21FN6O2 and its molecular weight is 420.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds containing the tert-butyl-1,2,4-oxadiazol moiety and related structures have been synthesized and characterized through various techniques, demonstrating their potential in the development of novel materials and biological agents. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and characterized, with its structure confirmed by single crystal XRD data, showcasing its potential in material science and pharmacology due to its weak C–H···O intermolecular interactions and moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Biological Evaluation

Related compounds have been evaluated for their biological activities. For example, derivatives with the tert-butyl-1,2,4-oxadiazole structure have been investigated for their antimicrobial and antitumor activities, showing varied efficacy. Such studies indicate the potential of these compounds in developing new therapeutic agents (Maftei, 2018).

Material Science Applications

In the realm of material science, the tert-butyl-1,2,4-oxadiazole moiety and related structures have been utilized in the synthesis of novel polymers and materials. For instance, aromatic polyamides based on bis(ether-carboxylic acid) derived from tert-butylhydroquinone have been synthesized, highlighting the versatility of these structures in creating materials with desirable thermal and solubility properties (Yang, Hsiao, & Yang, 1999).

Antimicrobial and Antioxidant Activities

Some studies have focused on the synthesis of new derivatives containing the 1,2,4-oxadiazole moiety for evaluating their antimicrobial and antioxidant activities. These compounds have shown significant potential, indicating the importance of further exploration in this area for the development of new antimicrobial and antioxidant agents (Shakir, Ariffin, & Abdulla, 2014).